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Compound of Interest

Compound Name: 6-(Hydroxymethyl)picolinic acid

Cat. No.: B074752

Solubility Profile of 6-(hydroxymethyl)picolinic
Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 6-
(hydroxymethyl)picolinic acid in aqueous and organic solvents. Due to the limited availability
of specific quantitative solubility data for this compound in publicly accessible literature, this
document leverages available physicochemical data, qualitative solubility information, and
guantitative data from the closely related parent compound, picolinic acid. The information is
intended to provide a robust framework for researchers and professionals in drug development
to understand and experimentally determine the solubility profile of 6-
(hydroxymethyl)picolinic acid.

Physicochemical Properties and Qualitative
Solubility

6-(hydroxymethyl)picolinic acid is a derivative of picolinic acid, featuring a hydroxymethyl
group at the 6-position of the pyridine ring. This substitution is expected to influence its
solubility profile compared to the parent compound. The presence of the carboxylic acid, the
pyridine nitrogen, and the hydroxyl group allows for hydrogen bonding, suggesting at least
moderate aqueous solubility. Its solubility is also anticipated to be pH-dependent.
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Table 1: Physicochemical Properties and Qualitative Solubility of 6-(hydroxymethyl)picolinic
Acid

Property Value Source
Molecular Formula C7H7NOs3 [1]
Molecular Weight 153.14 g/mol

Physical Form Solid

Melting Point 137 °C

6-(hydroxymethyl)pyridine-2-
IUPAC Name (hy .y . Yory [1]
carboxylic acid

Expected to have moderate to
Qualitative Aqueous Solubility good solubility due to polar [2]

functional groups.

Qualitative Organic Solvent Expected to be soluble in polar 2]
Solubility protic solvents.

Quantitative Solubility Data (Reference Compound:
Picolinic Acid)

While specific quantitative solubility data for 6-(hydroxymethyl)picolinic acid is not readily
available, the following data for the parent compound, picolinic acid, provides a valuable
reference point. The addition of a hydroxymethyl group would likely increase polarity and could
enhance solubility in polar solvents compared to picolinic acid.

Table 2: Quantitative Solubility of Picolinic Acid in Various Solvents at Approximately 293 K[3]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b074752?utm_src=pdf-body
https://www.benchchem.com/product/b074752?utm_src=pdf-body
https://fluorochem.co.uk/product/F046221/
https://fluorochem.co.uk/product/F046221/
https://www.benchchem.com/pdf/6_Hydroxymethyl_picolinohydrazide_A_Technical_Guide_to_Solubility_and_Stability.pdf
https://www.benchchem.com/pdf/6_Hydroxymethyl_picolinohydrazide_A_Technical_Guide_to_Solubility_and_Stability.pdf
https://www.benchchem.com/product/b074752?utm_src=pdf-body
https://www.mdpi.com/2073-4352/13/3/392
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molar Solubility (mol/kg of

Solvent Solubility (g/kg of solvent)

solvent)
Water 862.5 7.01
Ethanol 57.1 0.46
Acetonitrile 17.0 0.14

Note: This data is for picolinic acid and should be used as an estimate for 6-
(hydroxymethyl)picolinic acid.[3]

Experimental Protocol: Determination of
Thermodynamic Solubility via the Gravimetric
Method

The following is a detailed protocol for determining the thermodynamic solubility of 6-
(hydroxymethyl)picolinic acid. This method is adapted from the procedure used for picolinic
acid and is a reliable technique for generating accurate solubility data.[3][4][5][6]

Obijective: To determine the equilibrium solubility of 6-(hydroxymethyl)picolinic acid in a
given solvent at a specified temperature.

Materials:

6-(hydroxymethyl)picolinic acid (solid)

Selected solvents (e.g., water, ethanol, methanol, DMSO)

Analytical balance

Temperature-controlled shaker or water bath

Vials with screw caps

Syringe filters (e.qg., 0.22 um PTFE)
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e Syringes

» Pre-weighed evaporation dishes or vials

e Oven

Procedure:

» Preparation of Saturated Solutions:

o Add an excess amount of 6-(hydroxymethyl)picolinic acid to a series of vials, each
containing a known volume of the desired solvent.

o Ensure there is undissolved solid remaining at the bottom of each vial to confirm
saturation.

« Equilibration:

o Seal the vials tightly and place them in a temperature-controlled shaker or water bath set
to the desired temperature (e.g., 25 °C, 37 °C).

o Allow the solutions to equilibrate for a sufficient period (typically 24-72 hours) to ensure
thermodynamic equilibrium is reached. The system should be under constant agitation.

o Sample Withdrawal and Filtration:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least
one hour to let the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry
evaporation dish or vial. This step is critical to remove any undissolved solid particles.

» Solvent Evaporation:

o Weigh the evaporation dish containing the filtered solution to determine the total weight of
the solution.
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o Place the dish in an oven at a temperature sufficient to evaporate the solvent without
decomposing the solute (e.g., 50-70 °C).

o Continue heating until a constant weight of the dried solid is achieved.

» Calculation of Solubility:
o Calculate the weight of the dissolved solid (solute).

o Calculate the weight of the solvent by subtracting the weight of the solute from the total
weight of the solution.

o Express the solubility in desired units, such as g/L, mg/mL, or mol/L.

Visualizations

The following diagrams illustrate key concepts related to the properties and analysis of 6-
(hydroxymethyl)picolinic acid.
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Experimental Workflow for Gravimetric Solubility Determination

Preparation of Saturated Solution
(Excess Solute in Solvent)

'

Equilibration
(Controlled Temperature and Agitation)

'

Sampling and Filtration
(Syringe with 0.22 pum Filter)

'

Weighing of Filtered Solution

'

Solvent Evaporation
(Oven)

'

Weighing of Dry Solute

'

Calculation of Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 6-(hydroxymethyl)picolinic acid.
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Chelating Action of Picolinic Acid Derivatives

Picolinic Acid Derivative

6-(hydroxymethyl)picolinic acid
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Caption: Bidentate chelation of a metal ion by a picolinic acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [solubility of 6-(hydroxymethyl)picolinic acid in aqueous
and organic solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074752#solubility-of-6-hydroxymethyl-picolinic-acid-
in-aqueous-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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